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Compound of Interest

Compound Name: Benzyl vinylcarbamate

Cat. No.: B105125

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling guidelines for all laboratory chemicals is paramount. This guide
provides a comprehensive overview of the safety protocols and essential data for Benzyl
vinylcarbamate.

Chemical Identification and Physical Properties

Benzyl vinylcarbamate is a chemical compound used in various research and synthetic

applications. A summary of its key physical and chemical properties is provided below for easy
reference.
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Property Value Reference(s)
Molecular Formula C10H11NO2 [1]
Molecular Weight 177.20 g/mol [1]
CAS Number 84713-20-2 [2]
Appearance White solid [3]
Melting Point 43-44°C [1]
Boiling Point 271.837°C at 760 mmHg [1]
Flash Point 118.203°C [1]
Density 1.089 g/cm3 [1]
Solubility Slightly soluble in Chloroform 1]

and Ethyl Acetate.

Keep in dark place, Inert
Storage Temperature atmosphere, Store in freezer, [1]

under -20°C.

Hazard Identification and Classification

Benzyl vinylcarbamate is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are summarized in the table below.
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Hazard Class GHS Category Hazard Statement GHS Pictogram
o H302: Harmful if E,
Acute Toxicity, Oral Category 4 laalt text
swallowed
Skin H315: Causes skin L,
) o Category 2 S laalt text
Corrosion/Irritation irritation
Serious Eye H319: Causes serious r,
o Category 2A S laalt text
Damage/Eye Irritation eye irritation
Specific Target Organ

o ] H335: May cause L
Toxicity - Single Category 3 , S lwaalt text
respiratory irritation
Exposure

Signal Word: Warning[2]

Note on NFPA 704 Rating: A pre-calculated NFPA 704 diamond (“fire diamond") for Benzyl
vinylcarbamate is not readily available in the public domain. This is common for many
research-specific chemicals. Personnel should handle this substance based on the detailed

GHS classifications provided.

Safe Handling and Storage Workflow

Proper handling and storage procedures are critical to minimize risk. The following workflow
outlines the key steps for the safe management of Benzyl vinylcarbamate in a laboratory
setting.
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!
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Caption: A logical workflow for the safe handling of Benzyl vinylcarbamate.

Hazard Identification and Mitigation Strategies
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Understanding the potential hazards and implementing appropriate mitigation strategies is
fundamental to laboratory safety.

Caption: Key hazards of Benzyl vinylcarbamate and their corresponding mitigation strategies.

Precautionary Measures and First Aid

The following precautionary statements and first aid measures are based on the available
Safety Data Sheets.

Prevention[2]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash hands and other exposed areas thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

Response and First Aid[2]

e P301+P317 (If Swallowed): Get medical help. Rinse mouth.

e P302+P352 (If on Skin): Wash with plenty of water.

e P332+P317 (If skin irritation occurs): Get medical help.

e P362+P364: Take off contaminated clothing and wash it before reuse.

e P304+P340 (If Inhaled): Remove person to fresh air and keep comfortable for breathing.
o P319 (If you feel unwell): Get medical help.

e P305+P351+P338 (If in Eyes): Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]
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Storage|[2]

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

e P405: Store locked up.

Disposal[2]

e P501: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations, and product characteristics at time of
disposal.

Toxicological Information

Detailed quantitative toxicological data for Benzyl vinylcarbamate, such as LD50 (Lethal
Dose, 50%) or LC50 (Lethal Concentration, 50%) values for oral, dermal, and inhalation routes,
are not available in the reviewed safety data sheets.[2] The hazard classifications are based on
qualitative assessments and the known risks of similar chemical structures. The absence of
specific toxicity data underscores the importance of adhering to the precautionary measures
outlined in this guide to minimize exposure.

Experimental Protocols

Specific experimental protocols for determining the toxicological or safety properties of Benzyl
vinylcarbamate were not found in the publicly available literature. The handling and safety
guidelines provided are based on standard laboratory practices for chemicals with similar GHS
classifications. When developing new procedures or scaling up reactions involving Benzyl
vinylcarbamate, a thorough risk assessment should be conducted.

Reactivity and Stability

Information regarding the specific reactivity and chemical stability of Benzyl vinylcarbamate is
limited. It is recommended to store it away from incompatible materials, though a
comprehensive list of such materials is not provided in the available safety data.[2] Standard
practice dictates avoiding contact with strong oxidizing agents, strong acids, and strong bases.

This guide is intended to provide a comprehensive overview of the available safety and
handling information for Benzyl vinylcarbamate. It is crucial for all personnel to review the full
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Safety Data Sheet (SDS) before working with this chemical and to adhere to all institutional
safety policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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